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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common fatigue life prediction models

applicable to E235 steel, a widely used non-alloy structural steel. The performance of these

models is discussed in the context of available experimental data. This document is intended to

assist researchers and professionals in selecting appropriate models for fatigue life

assessment and in understanding the experimental validation process.

Introduction to E235 Steel
E235 steel is a carbon (non-alloy) steel often used in construction and machinery for

applications requiring good weldability and formability.[1] Its mechanical properties, including a

minimum yield strength of 235 MPa, make it suitable for various structural components that

may be subjected to cyclic loading, necessitating an understanding of its fatigue behavior.[1]

Common Fatigue Life Prediction Models
The prediction of fatigue life in metallic materials like E235 steel is primarily approached

through three main methodologies: the stress-life (S-N) approach, the strain-life (ε-N)

approach, and the fracture mechanics approach.

Stress-Life (S-N) Approach: This is the most traditional method, suitable for high-cycle

fatigue (HCF) where stresses are primarily within the elastic region.[2][3] It relates the stress
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amplitude (S) to the number of cycles to failure (N). The relationship is often described by the

Basquin equation.

Strain-Life (ε-N) Approach: This approach is more appropriate for low-cycle fatigue (LCF)

where plastic deformation occurs at a local level, such as at notches or other stress

concentrations.[2][3] The Coffin-Manson relationship is a cornerstone of this approach,

relating the plastic strain amplitude to fatigue life. To account for mean stress effects, models

like the Morrow and Smith-Watson-Topper (SWT) equations are used.

Fracture Mechanics Approach: This method assumes the presence of an initial crack and

predicts the crack growth rate under cyclic loading.[3] It is particularly useful for predicting

the remaining life of a component with a known defect.

A summary of key models within these approaches is presented below.
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Approach Model Description Applicability

Stress-Life Basquin Equation

Relates stress

amplitude to the

number of cycles to

failure in the high-

cycle fatigue regime.

High-Cycle Fatigue

(HCF)

Strain-Life
Coffin-Manson

Relation

Describes the

relationship between

plastic strain

amplitude and the

number of cycles to

failure.

Low-Cycle Fatigue

(LCF)

Strain-Life Morrow Equation

Modifies the Coffin-

Manson relation to

include the effect of

mean stress.

LCF with mean stress

Strain-Life
Smith-Watson-Topper

(SWT)

An alternative model

to account for mean

stress effects by

considering the

product of stress

amplitude and strain

amplitude.

LCF with mean stress

Fracture Mechanics Paris Law

Relates the stress

intensity factor range

to the crack growth

rate.

Components with

existing cracks

Experimental Data for E235 Steel
The validation of any fatigue life prediction model requires robust experimental data. Below is a

summary of the mechanical properties of E235 steel, which are essential inputs for these

models.
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Table 1: Mechanical Properties of E235 Steel

Property Value

Yield Strength (Rp0.2) ≥ 235 MPa[1]

Ultimate Tensile Strength (Rm) 360 - 510 MPa

Elongation at Break 25 - 26 %

Young's Modulus (E) 190 GPa[4]

Fatigue Strength 140 - 200 MPa[4]

Note: Properties can vary based on the specific condition (e.g., annealed, normalized) and

product form.

Experimental studies on E235 and similar steels like S235 provide insights into their fatigue

behavior under various loading conditions. For instance, low-cycle multiaxial loading tests have

been conducted on E235 steel to analyze its cyclic stress-strain response and fatigue life.[5]

Experimental Protocols
The generation of reliable fatigue data for model validation follows standardized experimental

protocols.

Fatigue Testing Methodology:

Specimen Preparation: Test specimens are machined from the material stock. For E235
steel, thin-walled hollow specimens are often used for multiaxial fatigue tests.[5] The surface

finish is critical as it can influence crack initiation.

Test Setup: Fatigue tests are typically performed on servo-hydraulic testing machines

capable of applying controlled cyclic loads or displacements.[5] For axial-torsional testing,

biaxial extensometers are used to measure normal and shear strains.[5]

Loading Conditions: Tests can be either strain-controlled or stress-controlled. Strain-

controlled tests are common for LCF, while stress-controlled tests are used for HCF.[2][5]
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The loading is typically sinusoidal with a defined stress ratio (R = σ_min / σ_max) and

frequency.

Data Acquisition: During the test, the load, displacement, and strain are continuously

monitored and recorded. The number of cycles to failure is determined, often defined by a

specific drop in load-carrying capacity or complete fracture of the specimen.

S-N Curve Generation: To generate an S-N curve, multiple tests are conducted at different

stress amplitudes, and the number of cycles to failure is recorded for each.[6]

Visualization of Fatigue Life Prediction Workflow
The general workflow for predicting the fatigue life of a component is illustrated in the diagram

below. This process starts with defining the material properties and loading conditions and

proceeds through stress/strain analysis to the final life estimation using a selected fatigue

model.

Inputs

Analysis

Output

Material Properties
(E, σ_y, σ_uts, etc.)

Stress/Strain Analysis
(FEA or Analytical)

Component Geometry Loading History
(Stress/Strain Cycles)

Select Fatigue Model
(e.g., S-N, ε-N)

Predicted Fatigue Life
(Number of Cycles)
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Caption: General workflow for fatigue life prediction.

Logical Relationships Between Fatigue Models
The different fatigue life prediction models are interconnected and chosen based on the

dominant failure mechanism and loading conditions. The following diagram illustrates the

logical hierarchy and selection criteria for these models.

Model Categories

Specific Models

Fatigue Life Prediction Approaches

Stress-Life (S-N)
High-Cycle Fatigue

Strain-Life (ε-N)
Low-Cycle Fatigue

Fracture Mechanics
Crack Propagation

Basquin Coffin-Manson Paris Law

Morrow / SWT
(Mean Stress Effects)

Click to download full resolution via product page

Caption: Classification of fatigue life prediction models.

Conclusion
The selection of an appropriate fatigue life prediction model for E235 steel depends on the

specific loading conditions and the desired level of detail in the analysis. For high-cycle fatigue

applications where stresses remain largely elastic, the stress-life (S-N) approach is generally

sufficient. In contrast, for low-cycle fatigue scenarios involving plastic deformation, the strain-
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life (ε-N) approach, with considerations for mean stress effects, provides more accurate

predictions. The fracture mechanics approach is indispensable for damage tolerance analyses

where the growth of pre-existing flaws is a concern.

The validation of these models against experimental data specific to E235 steel is crucial for

ensuring the reliability of fatigue life predictions. This guide provides the foundational

information on the models and the experimental procedures required for such a validation,

serving as a valuable resource for researchers and engineers working with this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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